N,N-Dimethyl-6-chloro-2-hydroxy-3-nitrobenzenesulfonamide

• Molecular Formula: C8H9ClN2O5S
• Molecular Weight: 280.69 g/mol
• IUPAC Name: 6-chloro-2-hydroxy-N,N-dimethyl-3-nitrobenzenesulfonamide
• InChI: InChI=1S/C8H9ClN2O5S/c1-10(2)17(15,16)8-5(9)3-4-6(7(8)12)11(13)14/h3-4,12H,1-2H3
• InChI Key: GUCVBWZRPLUWGT-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=C(C=CC(=C1O)[N+](=O)[O-])Cl

Description

N,N-Dimethyl-6-chloro-2-hydroxy-3-nitrobenzenesulfonamide is a useful research compound. Its molecular formula is C8H9ClN2O5S and its molecular weight is 280.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of N,N-dimethyl-2,6-dichloro-3-nitrobenzenesulfonamide (2.64 g, 8.83 mmol), 60% sodium hydride (1.06 g, 26.5 mmol) and water (191 mg, 10.6 mmol) was heated to 35° C. while kept under argon atmosphere for 16 hours. The solvent was evaporated. when The reaction was almost complete as indicated by 1H NMR. The residue was diluted with ethyl acetate and washed with 1N aq. HCl. The solvent was concentrated to give the crude material. Column chromatography on silica gel, eluting with ethyl acetate/hexane/acetic acid (40/58/2, v/v/v), gave the desired product (2.3 g, 93%). EI-MS (m/z)279.5 (M−).